Cas no 1895160-85-6 (3-2-(piperazin-1-yl)ethylbenzoic acid)

• Product Name: 3-2-(piperazin-1-yl)ethylbenzoic acid
• CAS No: 1895160-85-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5969759
• PubChem ID: 115040217
• Update Time: 2025-05-20

3-2-(piperazin-1-yl)ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(piperazin-1-yl)ethylbenzoic acid
• 1895160-85-6
• 3-[2-(piperazin-1-yl)ethyl]benzoic acid
• EN300-1618673

• Inchi： 1S/C13H18N2O2/c16-13(17)12-3-1-2-11(10-12)4-7-15-8-5-14-6-9-15/h1-3,10,14H,4-9H2,(H,16,17)
• InChI Key： MAJBHSMHAHWJHH-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CCN1CCNCC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-2-(piperazin-1-yl)ethylbenzoic acid

Comprehensive Overview of 3-2-(piperazin-1-yl)ethylbenzoic acid (CAS No. 1895160-85-6): Properties, Applications, and Research Insights

3-2-(piperazin-1-yl)ethylbenzoic acid (CAS No. 1895160-85-6) is a specialized organic compound featuring a benzoic acid core linked to a piperazine moiety via an ethyl bridge. This unique structure endows it with versatile chemical properties, making it a subject of interest in pharmaceutical research, material science, and biochemical applications. The compound's piperazine ring contributes to its potential as a building block for drug discovery, particularly in targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs).

Recent trends in scientific literature highlight growing curiosity around piperazine derivatives, driven by their role in developing novel therapeutics. Researchers frequently inquire about the synthesis of 3-2-(piperazin-1-yl)ethylbenzoic acid, its solubility, and stability under physiological conditions. These queries align with broader industry demands for bioactive scaffolds and small-molecule modulators. Notably, the compound's logP value and hydrogen-bonding capacity are critical parameters for drug design, often discussed in forums focused on ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

From a synthetic chemistry perspective, CAS No. 1895160-85-6 serves as a key intermediate in multicomponent reactions. Its carboxylic acid group allows for facile derivatization, enabling the creation of amides, esters, or metal-coordinated complexes. This adaptability resonates with current interests in green chemistry and catalysis, where efficient functionalization strategies are paramount. Laboratories exploring microwave-assisted synthesis or flow chemistry may find this compound particularly valuable for optimizing reaction yields.

In the context of drug discovery, 3-2-(piperazin-1-yl)ethylbenzoic acid has been investigated for its potential to modulate neurotransmitter receptors. The piperazine fragment is a common pharmacophore in antidepressants and antipsychotics, sparking discussions about its applicability in personalized medicine. Computational studies often examine its molecular docking profiles against targets like 5-HT receptors or dopamine transporters, topics frequently searched in cheminformatics databases.

Beyond pharmaceuticals, this compound finds utility in material science. Its aromatic and heterocyclic components make it a candidate for designing organic semiconductors or coordination polymers. Researchers exploring supramolecular chemistry appreciate its ability to form hydrogen-bonded networks, a feature relevant to crystal engineering. Such applications align with the surge in demand for functional materials in energy storage and optoelectronics.

Quality control and analytical characterization of CAS No. 1895160-85-6 involve advanced techniques like HPLC-MS and NMR spectroscopy. These methods address common user questions regarding purity thresholds and isomeric contamination, crucial for reproducibility in research. The compound's spectral data (IR, UV-Vis) are often cataloged in open-access chemical databases, reflecting the shift toward FAIR (Findable, Accessible, Interoperable, Reusable) data principles.

Environmental and regulatory considerations for 3-2-(piperazin-1-yl)ethylbenzoic acid are also pertinent. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile are subjects of green chemistry assessments. This aligns with global emphasis on sustainable chemical practices and lifecycle analysis—topics dominating academic and industrial discourse.

In summary, 3-2-(piperazin-1-yl)ethylbenzoic acid (CAS No. 1895160-85-6) exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted applications respond to contemporary research priorities, from CNS drug development to smart material design. As innovation accelerates, this compound will likely remain a focal point in interdisciplinary studies, addressing both fundamental questions and practical challenges.